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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the stability of lactate in stored biological samples. Adherence to proper pre-

analytical procedures is critical for obtaining accurate and reliable lactate measurements.

Troubleshooting Guide
This guide addresses specific issues that may lead to inaccurate lactate measurements.
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Issue Potential Cause Recommended Action

Artificially Elevated Lactate

Levels

Delayed Sample Processing:

Glycolysis continues in vitro

after sample collection, leading

to a significant increase in

lactate concentration. At room

temperature, this increase can

be approximately 0.7 mmol/L

per hour.[1]

Process blood samples as

soon as possible, ideally within

15 minutes of collection.[2][3]

[4][5] If immediate processing

is not possible, use

appropriate collection tubes

and storage conditions.

Improper Storage

Temperature: Storing whole

blood samples at room

temperature leads to a more

rapid increase in lactate levels

compared to refrigerated or

iced samples.[2][6][7]

Transport and store samples

on ice or in a refrigerator (4°C)

to slow down glycolysis.[3][6]

[8][9]

Incorrect

Anticoagulant/Preservative:

Using tubes without a

glycolytic inhibitor (e.g.,

standard heparin tubes) will

not prevent the continued

production of lactate by blood

cells.[10]

Use blood collection tubes

containing a glycolytic inhibitor,

such as sodium fluoride,

typically combined with an

anticoagulant like potassium

oxalate or EDTA.[8][10][11][12]

Hemolysis: The breakdown of

red blood cells can release

enzymes and lactate, leading

to falsely elevated results.[13]

Employ proper venipuncture

techniques to minimize the risk

of hemolysis. Avoid vigorous

shaking of the sample tubes.
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Variability in Lactate

Measurements

Inconsistent Pre-analytical

Procedures: Differences in

sample handling, storage time,

and temperature between

samples can introduce

significant variability in lactate

results.

Standardize your sample

collection and processing

protocol. Ensure all samples

are handled consistently from

collection to analysis.

Patient-related Factors:

Physical activity and recent

exercise can elevate in vivo

lactate levels.

Ensure patients are at rest

before blood collection, unless

the experimental design

requires post-exercise

measurements.

Frequently Asked Questions (FAQs)
Q1: What is the primary reason for lactate instability in stored blood samples?

A1: The primary reason for lactate instability is the continuation of glycolysis by blood cells

(erythrocytes, leukocytes) within the collection tube after venipuncture.[1] Since red blood cells

lack mitochondria, they metabolize glucose to pyruvate, which is then converted to lactate

under the anaerobic conditions of a sealed tube. This process artificially increases the lactate

concentration over time.[1]

Q2: What type of collection tube is recommended for lactate measurement?

A2: It is highly recommended to use blood collection tubes containing a glycolytic inhibitor,

most commonly sodium fluoride, along with an anticoagulant such as potassium oxalate or

EDTA.[8][10][11][12] Sodium fluoride inhibits the enzyme enolase, a key enzyme in the

glycolytic pathway, thereby preventing the in vitro production of lactate.[10]

Q3: How critical is the storage temperature for lactate samples?

A3: Storage temperature is a critical factor. Storing whole blood at room temperature results in

a significant and rapid increase in lactate levels.[2][6][7][14] To minimize this effect, samples

should be placed on ice or refrigerated at 4°C immediately after collection.[3][6][8][9] Cold

temperatures slow down the enzymatic reactions of glycolysis.[6]
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Q4: For how long are lactate samples stable under different conditions?

A4: The stability of lactate depends on the sample type, storage temperature, and the presence

of preservatives.

Whole Blood (with Sodium Fluoride/Potassium Oxalate) at Room Temperature: Lactate

concentrations are generally stable for up to 8 hours.[8] Some studies suggest that while

there might be minor increases, the changes may not be clinically significant for up to 48

hours.[15]

Whole Blood (with Sodium Fluoride/Potassium Oxalate) at 4°C (Refrigerated): Lactate levels

are stable for at least 2 days and can remain within acceptable limits for up to 7 days.[16][17]

Whole Blood (with Sodium Fluoride/Potassium Oxalate) at -20°C (Frozen): After prompt

separation of plasma, freezing can preserve lactate levels for at least 7 days.[16][17]

Plasma (Separated): Once plasma is separated from the blood cells, lactate is stable for 8

hours at room temperature or for up to 14 days when refrigerated.[1][18]

Q5: Can I use a standard heparin tube for lactate measurement?

A5: Standard heparin tubes are not ideal for lactate measurement if there is any delay in

analysis.[10] Heparin acts as an anticoagulant but does not inhibit glycolysis. If a heparinized

sample is used, it must be analyzed immediately (within 15 minutes) or kept on ice and

centrifuged promptly to separate the plasma from the cells.[5]

Quantitative Data Summary
The following tables summarize the impact of different pre-analytical conditions on lactate

stability.

Table 1: Effect of Storage Temperature and Time on Lactate Concentration in Whole Blood
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Storage Condition Time
Average Increase
in Lactate (mmol/L)

Reference

Room Temperature 30 minutes 0.36 [6][7]

Room Temperature 45 minutes
≥ 0.4 (in 5% of

specimens)
[19]

Room Temperature 1 hour ~0.2 (with F/OX) [8]

Wet Ice (0°C) 30 minutes 0.08 [6][7]

Ice Pack (0°C) 30 minutes 0.18 [6][7]

Slushed Ice (0.1-

0.2°C)
90 minutes 0.001 per minute [19]

Table 2: Stability of Lactate in Different Sample Types and Storage Conditions

Sample Type Preservative
Storage
Temperature

Duration of
Stability

Reference

Whole Blood

Sodium

Fluoride/Potassiu

m Oxalate

Room

Temperature
Up to 8 hours [8]

Whole Blood

Sodium

Fluoride/Potassiu

m Oxalate

4°C Up to 7 days [16][17]

Whole Blood

Sodium

Fluoride/Potassiu

m Oxalate

-20°C At least 7 days [16][17]

Plasma

(Separated)
N/A

Room

Temperature
8 hours [1]

Plasma

(Separated)
N/A Refrigerated 14 days [18]

Whole Blood Lithium Heparin
Room

Temperature
< 15 minutes [5]
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Experimental Protocols
Protocol 1: Whole Blood Sample Collection and Handling for Lactate Analysis

Patient Preparation: Ensure the patient is at rest to establish a baseline lactate level, unless

the study is investigating the effects of exercise.

Venipuncture:

Use a tourniquet for the shortest possible time (less than 30 seconds).[18] Prolonged

tourniquet use can lead to localized anaerobic metabolism and falsely elevate lactate

levels.

Perform a clean venipuncture to minimize hemolysis.

Blood Collection:

Collect blood into a vacuum tube containing a glycolytic inhibitor (e.g., sodium fluoride)

and an anticoagulant (e.g., potassium oxalate or EDTA).

Immediately after collection, gently invert the tube 8-10 times to ensure proper mixing of

the blood with the additives. Do not shake vigorously.

Sample Transport and Storage:

If analysis is to be performed within 15 minutes, the sample can be kept at room

temperature.[5]

For delays longer than 15 minutes, place the sample in an ice-water slurry or a refrigerator

at 4°C.[3][6][9]

Sample Processing:

If plasma is required for the assay, centrifuge the sample according to the laboratory's

standard operating procedure (e.g., 2000-3000 x g for 10-15 minutes).

Separate the plasma from the cells immediately after centrifugation.
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Analysis: Analyze the whole blood or plasma for lactate concentration using a validated

method (e.g., enzymatic assay on a clinical chemistry analyzer or a point-of-care device).

Visualizations

Blood Collection Tube (Post-Venipuncture)

Stabilization

Glucose Pyruvate
Glycolysis (by blood cells) Lactate (Increased)Lactate Dehydrogenase

Sodium Fluoride Inhibits Enolase

Cold Temperature (Ice/Refrigeration) Slows Enzymatic Reactions

Click to download full resolution via product page

Caption: In vitro glycolysis pathway in a blood collection tube and points of intervention.
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Sample Collection

Sample Handling & Storage

Sample Processing & Analysis
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Maintain at Room Temperature
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Centrifuge (if plasma needed)

Separate Plasma

Lactate Analysis
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Caption: Recommended workflow for lactate sample handling and processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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